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For researchers, scientists, and professionals in drug development, the selection of appropriate

colorants is critical, especially in applications where long-term stability and durability are

paramount. Red pigments, in particular, are utilized in a wide array of applications, from

coatings and plastics to specialized formulations where maintaining color integrity under

environmental stresses is essential. This guide provides an objective comparison of the

lightfastness and weather resistance of several common classes of red pigments, supported by

available experimental data.

Overview of Red Pigments
The red pigments evaluated in this guide include inorganic options like Iron Oxide Red and

Cadmium Red, as well as a selection of organic pigments such as Quinacridone Red, Perylene

Red, Pyrrole Red, and Naphthol Red. These pigments are widely used across various

industries due to their distinct color characteristics and performance properties. However, their

resistance to degradation from light and weather varies significantly.

Lightfastness Comparison
Lightfastness is a measure of a pigment's ability to resist fading or changing color upon

exposure to light, particularly UV radiation.[1] It is a critical factor for applications where color

stability is essential over the product's lifecycle. The two most common standards for

evaluating lightfastness are the Blue Wool Scale and the American Society for Testing and

Materials (ASTM) D4303 standard.
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The Blue Wool Scale ranges from 1 (very poor) to 8 (excellent), where each successive

number represents approximately double the lightfastness of the previous one.[2][3] The ASTM

D4303 standard categorizes pigments into five classes, from I (Excellent) to V (Very Poor).[4]

Below is a summary of the lightfastness ratings for the selected red pigments based on

available data.
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Pigment Class
Pigment
Colour Index
(PR)

Blue Wool
Scale

ASTM
Lightfastness

Notes

Iron Oxide Red PR101 8 I (Excellent)

Known for its

outstanding UV

and weather

resistance.[5][6]

Cadmium Red PR108 8 I (Excellent)

Offers excellent

lightfastness.[7]

[8]

Quinacridone

Red
PR122, PV19 8

I (Excellent) to III

(Fair)

PR122 has

conflicting

reports, though

many

independent

tests rate it

highly.[9][10][11]

[12][13]

Perylene Red
PR178, PR149,

PR224
7-8

I (Excellent) to II

(Very Good)

Generally

excellent, though

some tints may

darken upon

extended light

exposure.[14]

Pyrrole Red PR254, PR255 8 I (Excellent)

A modern

pigment with

exceptional

lightfastness and

weatherability.

[15]

Naphthol Red PR112, PR170,

PR188

5-7 II (Very Good) to

III (Fair)

Lightfastness

varies

significantly

within the
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Naphthol family;

PR170 is often

considered to

have "very good"

lightfastness but

can be

inconsistent.[1]

[16][17][18][19]

Weather Resistance Comparison
Weather resistance encompasses a pigment's ability to withstand the combined effects of

sunlight, moisture, and temperature fluctuations.[1] Degradation can manifest as color change,

loss of gloss, chalking, or other physical deterioration. Accelerated weathering tests, such as

ASTM G155, are often used to simulate long-term outdoor exposure in a laboratory setting.[20]

While specific, directly comparable quantitative data for weather resistance across all pigment

types is limited in publicly available literature, a qualitative comparison based on material

properties and typical applications is presented below.

Pigment Class Weather Resistance Performance

Iron Oxide Red Excellent

Pyrrole Red Excellent

Perylene Red Good to Very Good

Quinacridone Red Good to Very Good

Cadmium Red Fair to Poor

Naphthol Red Poor to Fair

Iron Oxide Red and Pyrrole Red are consistently highlighted for their superior weather

resistance, making them suitable for demanding outdoor applications.[5][21] In contrast,

Cadmium Red, despite its excellent lightfastness, is known to have poor weather resistance,
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particularly in the presence of moisture.[8] Naphthol Reds are generally not recommended for

exterior use due to their tendency to degrade.[1]

Experimental Protocols
Lightfastness Testing (ASTM D4303 / Blue Wool Scale)
Lightfastness is determined by exposing pigmented samples to a controlled light source that

simulates sunlight.

Sample Preparation: Pigments are dispersed in a suitable binder and applied to a substrate.

A portion of each sample is masked to serve as an unexposed reference.

Exposure: Samples are placed in a lightfastness testing apparatus, typically a Xenon arc

chamber, which mimics the full spectrum of sunlight.[2] Standard blue wool test strips are

exposed alongside the samples.[3]

Evaluation: At predetermined intervals, the color change of the exposed portion of the

sample is compared to the unexposed portion. The degree of fading is assessed visually

against the fading of the blue wool standards.[3] The lightfastness rating is assigned based

on which blue wool strip shows a similar degree of fading.[3]

Accelerated Weathering Testing (ASTM G155)
This method is designed to simulate the harsh effects of outdoor weathering.

Sample Preparation: Pigmented coatings are applied to standardized panels.

Exposure Cycle: The panels are subjected to alternating cycles of UV light from a Xenon arc

lamp, high temperature, and moisture (in the form of water spray or condensation) in a

weathering chamber.[20]

Evaluation: After a specified duration of exposure, the panels are evaluated for changes in:

Color (ΔE): The change in color is quantified using a spectrophotometer.

Gloss: Gloss retention is measured with a gloss meter.
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Physical Integrity: Samples are visually inspected for signs of chalking, cracking, or

blistering.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for evaluating the lightfastness and

weather resistance of pigments.
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Fig. 1: Experimental workflow for pigment durability testing.

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1436591?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of a red pigment requires careful consideration of its intended application and the

environmental conditions to which it will be exposed. For applications demanding the highest

levels of durability, particularly in outdoor settings, Iron Oxide Red and Pyrrole Red pigments

are superior choices due to their excellent lightfastness and weather resistance. Perylene and

Quinacridone reds offer very good performance and are suitable for many applications where

extreme weather resistance is not the primary concern. Cadmium Red provides excellent

lightfastness but its poor weather resistance limits its use in exterior applications. Naphthol

Reds, while offering bright colors, generally exhibit lower lightfastness and weather resistance,

making them more suitable for applications with less stringent durability requirements.

Researchers and product developers are encouraged to consult technical data sheets from

pigment manufacturers and conduct their own testing based on the specific requirements of

their end-use application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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